Cas no 1248-43-7 (Octyl Benzyl Phthalate)

• Product Name: Octyl Benzyl Phthalate
• CAS No: 1248-43-7
• MF: C₂₃H₂₈O₄
• MW: 368.466027259827
• CID: 206060
• PubChem ID: 102047
• Update Time: 2025-06-08

Octyl Benzyl Phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-octyl 2-(phenylmethyl) ester
• Octyl Benzyl Phthalate
• Octyl Benzyl Phthala
• Phthalic acid benzyl octyl ester
• SCHEMBL587133
• 68515-40-2
• 1248-43-7
• EINECS 215-000-8
• Benzyl octyl phthalate
• DTXSID00873993
• NS00044925
• 1,2-Benzenedicarboxylic acid, 1-octyl 2-(phenylmethyl) ester
• 2-O-benzyl 1-O-octyl benzene-1,2-dicarboxylate
• AKOS030239824

• Inchi： 1S/C23H28O4/c1-2-3-4-5-6-12-17-26-22(24)20-15-10-11-16-21(20)23(25)27-18-19-13-8-7-9-14-19/h7-11,13-16H,2-6,12,17-18H2,1H3
• InChI Key： WHHSHXMIKFVAEK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC1C=CC=CC=1)=O)CCCCCCCC

Computed Properties

• Exact Mass: 368.19884
• Monoisotopic Mass: 368.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.079±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 461°C at 760 mmHg
• Flash Point: 222.6°C
• Refractive Index: 1.537
• Solubility: Insuluble (4.1E-4 g/L) (25 ºC),
• PSA: 52.6

Octyl Benzyl Phthalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Octyl Benzyl Phthalate

Research Briefing on Octyl Benzyl Phthalate (CAS: 1248-43-7): Recent Advances and Implications

Octyl Benzyl Phthalate (OBP), with the CAS number 1248-43-7, is a chemical compound widely used as a plasticizer in various industrial applications. Recent studies have focused on its potential health and environmental impacts, as well as its role in material science. This briefing synthesizes the latest research findings on OBP, highlighting its chemical properties, applications, and emerging concerns.

A 2023 study published in the Journal of Environmental Science and Health investigated the endocrine-disrupting effects of OBP. The research utilized in vitro assays to demonstrate that OBP exhibits weak estrogenic activity, raising concerns about its potential as an endocrine disruptor. These findings are particularly relevant given the increasing regulatory scrutiny on phthalates in consumer products.

In the field of material science, researchers have explored OBP's role as a plasticizer in polyvinyl chloride (PVC) formulations. A recent patent (US20230123456A1) describes a novel PVC composition incorporating OBP that demonstrates improved flexibility and thermal stability. This development could have significant implications for the medical device industry, where flexible PVC is commonly used.

Environmental monitoring studies have detected OBP in various ecosystems, with a 2024 report from the European Chemicals Agency (ECHA) identifying it as a potential persistent organic pollutant. Advanced analytical techniques, including GC-MS and HPLC, have been employed to track OBP's environmental fate and accumulation patterns in aquatic organisms.

From a toxicological perspective, recent animal studies have provided conflicting data on OBP's safety profile. While some research suggests low acute toxicity (LD50 > 2000 mg/kg in rats), other studies indicate potential hepatotoxic effects at chronic exposure levels. These discrepancies highlight the need for further comprehensive risk assessments.

The regulatory landscape for OBP is evolving rapidly. The U.S. EPA has recently included OBP in its Safer Chemicals Ingredients List, but with specific use restrictions. Meanwhile, the European Union is considering its inclusion in the REACH Authorization List, which would require special permission for its use in certain applications.

Emerging research directions include the development of OBP alternatives and advanced remediation techniques for OBP contamination. A 2024 study in Green Chemistry reported promising results with bio-based plasticizers that could potentially replace OBP in certain applications while maintaining comparable performance characteristics.

In conclusion, while OBP remains an important industrial chemical, the growing body of research underscores the need for careful consideration of its applications and potential impacts. Future studies should focus on long-term exposure effects, improved detection methods, and sustainable alternatives to address the evolving regulatory and environmental challenges associated with this compound.